Cas no 2229287-11-8 (3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine)

• Product Name: 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine
• CAS No: 2229287-11-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6612795
• PubChem ID: 165710460
• Update Time: 2025-05-21

3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine
• 2229287-11-8
• 3-[(3-ethylthiophen-2-yl)oxy]-3-methylazetidine
• EN300-1998702

• Inchi： 1S/C10H15NOS/c1-3-8-4-5-13-9(8)12-10(2)6-11-7-10/h4-5,11H,3,6-7H2,1-2H3
• InChI Key： YTMHNJJKXOOYHQ-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine

Introduction to 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine (CAS No. 2229287-11-8)

3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine (CAS No. 2229287-11-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects.

The chemical structure of 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine features a 3-methylazetidine core linked to a 3-ethylthiophenyl moiety via an ether linkage. The presence of the thiophene ring and the methyl group on the azetidine ring imparts specific physicochemical properties that are crucial for its biological activity. The ether linkage provides additional flexibility and stability, which can enhance the compound's ability to interact with biological targets.

Recent studies have explored the pharmacological profile of 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine has also shown promise as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral entry and replication processes, making it a potential candidate for further development as an antiviral drug.

The neuroprotective effects of 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in treating neurodegenerative conditions.

The safety profile of 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine has been evaluated in preclinical studies. Toxicity assessments in rodents have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 3-(3-ethylthiophen-2-yl)oxy-3-methylazetidine (CAS No. 2229287-11-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas, including anti-inflammatory, antiviral, and neuroprotective applications.